Cas no 100763-72-2 (2-amino-4-(p-tolyloxy)-6-chloropyrimidine)

• Product Name: 2-amino-4-(p-tolyloxy)-6-chloropyrimidine
• CAS No: 100763-72-2
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 3033776
• Update Time: 2022-09-23

2-amino-4-(p-tolyloxy)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(p-tolyloxy)-6-chloropyrimidine
• 2-Pyrimidinamine, 4-chloro-6-(4-methylphenoxy)-

• Inchi： 1S/C11H10ClN3O/c1-7-2-4-8(5-3-7)16-10-6-9(12)14-11(13)15-10/h2-6H,1H3,(H2,13,14,15)
• InChI Key： RJYGRPLECYSURD-UHFFFAOYSA-N
• SMILES： C1(N)=NC(OC2=CC=C(C)C=C2)=CC(Cl)=N1

Computed Properties

• Exact Mass: 235.05124g/mol
• Monoisotopic Mass: 235.05124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.67g/mol
• XLogP3: 3
• Topological Polar Surface Area: 61Ų